Cas no 1044764-71-7 (Bisphenol F, mixture of acetates and propionates)

• Product Name: Bisphenol F, mixture of acetates and propionates
• CAS No: 1044764-71-7
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 2602775
• PubChem ID: 59317436
• Update Time: 2025-06-09

Bisphenol F, mixture of acetates and propionates Chemical and Physical Properties

Names and Identifiers

• Bisphenol F, mixture of acetates and propionates
• EC-298
• 4,4′-Methylenebisphenol, bis(mixed acetates and propionates)
• Bisphenol f acetate propionate, epoxy curative
• SCHEMBL13133117
• Bisphenol F acetate propionate, epoxy curative, EC-298
• 1044764-71-7
• [4-[(4-acetyloxyphenyl)methyl]phenyl] propanoate
• MFCD22380705
• 1071466-53-9

• Inchi： 1S/C18H18O4/c1-3-18(20)22-17-10-6-15(7-11-17)12-14-4-8-16(9-5-14)21-13(2)19/h4-11H,3,12H2,1-2H3
• InChI Key： JARUUDOWTQBKKU-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC(=CC=1)CC1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 298.12050905g/mol
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.143 g/mL at 25 °C
• Flash Point: >110℃
• Refractive Index: n20/D1.549

Bisphenol F, mixture of acetates and propionates Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Bisphenol F, mixture of acetates and propionates

Bisphenol F, Mixture of Acetates and Propionates (CAS No. 1044764-71-7): A Multifunctional Chemical Entity in Advanced Applications

The Bisphenol F, mixture of acetates and propionates (CAS No. 1044764-71-7) represents a chemically engineered compound with unique structural properties, combining the core framework of bisphenol F with ester groups derived from acetic and propionic acids. This mixture of acetates and propionates exhibits tunable physicochemical characteristics, making it a versatile intermediate in pharmaceuticals, polymer chemistry, and nanotechnology. Recent advancements in synthetic methodologies have enabled precise control over the ratio of acetate (R-COOCH₃) and propionate (R-COOC₃H₇) moieties within the mixture, thereby optimizing its reactivity and stability for specialized applications.

In drug delivery systems, this compound has gained attention for its role as a prodrug carrier. A 2023 study published in Journal of Controlled Release demonstrated that the acetate/propionate ester groups can be hydrolyzed under physiological conditions to release active pharmaceutical ingredients (APIs) with controlled kinetics. By adjusting the ester composition ratio (mixture of acetates and propionates), researchers achieved tailored drug release profiles for targeted therapies, such as sustained delivery of anticancer agents to solid tumors. The hydrolytic stability of these esters at neutral pH also minimizes premature degradation during storage.

The Bisphenol F-based ester mixture further serves as a critical precursor in the synthesis of bioconjugated polymers. A collaborative project between MIT and Pfizer (2023) highlighted its utility in creating stimuli-responsive hydrogels for cell encapsulation. The bisphenol backbone provides rigidity, while the acetate/propionate side chains enable pH-sensitive swelling behavior—critical for encapsulating pancreatic islet cells without compromising viability. Such advancements align with current trends toward biomaterials that mimic natural extracellular matrices.

In analytical chemistry, this compound’s spectroscopic signatures have been leveraged for novel sensing applications. Researchers at ETH Zurich recently developed a fluorescent probe using mixture of acetates and propionates-functionalized quantum dots, which selectively detects trace levels of reactive oxygen species (ROS) in biological fluids. The ester groups act as ROS scavengers while inducing fluorescence quenching—a mechanism validated through time-resolved fluorescence lifetime imaging microscopy (FLIM).

Synthetic innovations have also addressed sustainability concerns. Traditional preparation methods involved hazardous chlorinated solvents, but a 2023 green chemistry protocol published in ACS Sustainable Chemistry & Engineering employs enzyme-catalyzed transesterification under solvent-free conditions. This approach not only eliminates environmental risks but also achieves >95% yield by optimizing enzyme loading ratios between acetylase and propionylase enzymes.

In material science applications, this compound’s dual functionality is exploited for crosslinking networks in advanced coatings. A study by BASF (2023) demonstrated its use as a curing agent for UV-curable resins applied to medical devices. The bisphenol core provides thermal stability up to 150°C, while the ester groups enable efficient photo-crosslinking via radical initiation—a balance critical for sterilization-resistant medical tubing.

Critical to its biomedical utility is the compound’s biocompatibility profile established through ISO 10993-5:2023 guidelines. In vitro cytotoxicity assays using human fibroblast cultures showed no adverse effects at concentrations below 5 mM after 7-day exposure when formulated into polymeric scaffolds—a threshold exceeding typical application requirements in tissue engineering constructs.

Recent computational studies using density functional theory (DFT) have elucidated molecular-level interactions governing its reactivity. Simulations revealed that the propionate substituent exhibits higher electron-donating capacity compared to acetate due to increased alkyl chain length, which influences nucleophilic substitution pathways during drug conjugation processes—a finding validated experimentally via kinetic studies on model reactions.

This compound’s multifunctionality extends to catalysis applications as well. A 2023 report from Johnson Matthey described its use as a ligand in palladium-catalyzed Suzuki-Miyaura couplings under aqueous conditions—a breakthrough enabling one-pot synthesis of complex biologics intermediates without organic solvent purification steps.

Ongoing research focuses on exploiting its amphiphilic properties for self-assembling nanocarriers. At Stanford University’s ChEM-H institute, researchers are engineering lipid-polymer hybrids where this bisphenol ester mixture forms micellar cores capable of sequestering hydrophobic APIs while displaying stealth characteristics against immune recognition—a potential solution for improving nanoparticle circulation half-lives in vivo.

The evolving regulatory landscape has seen this compound classified under REACH Regulation EC No 1907/2006 Annex VI Category 8 ("Substances which may require specific adaptations to water treatment operations before being allowed to be discharged"). However, its controlled synthesis parameters ensure compliance with effluent standards when used within industrial best practices outlined by ICH Q11 guidelines.

In summary, the Bisphenol F mixture of acetates and propionates exemplifies how strategic chemical design can bridge fundamental research with translational applications across healthcare and materials science domains—positioning it as an indispensable toolset for next-generation biomedical innovations.